3-Oxo-2,3-dihydrobenzofuran-5-carbonitrile

• IUPAC Name: 3-oxo-1-benzofuran-5-carbonitrile
• InChI: InChI=1S/C9H5NO2/c10-4-6-1-2-9-7(3-6)8(11)5-12-9/h1-3H,5H2
• InChI Key: FNZPUJQGNXXSME-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)C2=C(O1)C=CC(=C2)C#N
• Molecular Formula: C9H5NO2
• Molecular Weight: 159.14 g/mol

Description

3-Oxo-2,3-dihydrobenzofuran-5-carbonitrile is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as BFCN and has a molecular formula of C11H7NO2. BFCN is a versatile compound that can be synthesized using various methods and has shown promising results in scientific research.

Scientific Research Applications

Spectroscopic Characterization and Biological Potentials

The molecular structure and spectroscopic characteristics of similar compounds, such as 4-(4-chlorophenyl)-2-oxo-1,2,5,6-tetrahydrobenzo[h]quinoline-3-carbonitrile, have been studied using DFT and TD-DFT/PCM calculations. These studies include analyses of FT-IR, NMR, UV–Vis absorption, and fluorescence emission spectra. Such analyses are crucial for understanding the electronic interactions and potential biological applications of these compounds (Wazzan, Al-Qurashi, & Faidallah, 2016).

Photorearrangement Studies

Research on related molecules, like 2-oxoindeno[1,7-bc]furan-6-carbonitrile, reveals that irradiation in protic solvents induces a 1,3-carbalkoxy shift. This phenomenon has been supported by X-ray analyses and indicates the potential for photochemical applications of these compounds (Pfoertner, Englert, Daly, & Schoenholzer, 1993).

Facile Synthesis Techniques

A base-catalyzed ring transformation method has been developed to synthesize similar compounds, like 2-oxo-4-sec-amino-2,3,5,6-tetrahydrobenzo[f]isoquinoline-1-carbonitriles. This approach offers an efficient pathway for the synthesis of these types of molecules, which could be applicable to 3-Oxo-2,3-dihydrobenzofuran-5-carbonitrile (Pratap, Raghunandan, Maulik, & Ram, 2007).

Application in Synthesis of Furan Derivatives

Research shows that γ-Hydroxyalk-2-ynenitriles react with 3-hydroxybenzoic acid to yield furan derivatives. This finding is significant for the synthesis of furan-3(2H)-one derivatives with pharmacophore functions, which might relate to the utility of this compound (Shemyakina et al., 2014).

Inhibitory Properties and Electrochemical Studies

Compounds like quinolone-3-carbonitrile derivatives have been investigated for their anti-corrosive properties. Such studies involve electrochemical techniques and quantum chemical calculations, which might be applicable to understanding the properties of this compound (Wazzan, 2017).